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Compound of Interest

Compound Name: SPH3127

Cat. No.: B11930577 Get Quote

For immediate use by researchers, scientists, and drug development professionals, this

document outlines the essential procedures for the safe disposal of SPH3127. In the absence

of a specific Safety Data Sheet (SDS), this guidance is predicated on established best

practices for handling potent pharmaceutical compounds and general laboratory chemical

waste. Adherence to these procedures is critical for ensuring personnel safety and

environmental protection.

SPH3127: Key Chemical Data
While a comprehensive hazard profile for SPH3127 is not publicly available, the following

chemical and physical properties have been identified. This information is crucial for safe

handling and for consultation with your institution's Environmental Health and Safety (EHS)

department.
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Property Value

Chemical Name

Methyl (3-(3-((R)-1-((R)-N-

cyclopropylmorpholine-2-carboxamido)ethyl)-6-

methyl-1H-pyrazolo[3,4-b]pyridin-1-

yl)propyl)carbamate

CAS Number 1399849-02-5

Molecular Formula C₂₂H₃₂N₆O₄

Molecular Weight 444.53 g/mol

Experimental Protocol: Step-by-Step Disposal of
SPH3127
This protocol provides a detailed methodology for the disposal of SPH3127. It is imperative to

perform a risk assessment and consult your local EHS office before proceeding.

Objective: To safely dispose of SPH3127 in solid waste form in a manner that minimizes risk to

personnel and the environment.

Materials:

Personal Protective Equipment (PPE):

Disposable Nitrile Gloves (double-gloving recommended)

Safety Goggles or Face Shield

Lab Coat

Respiratory Protection (e.g., N95 respirator or as determined by your institution's safety

assessment)

Sealable, leak-proof waste container (e.g., a clearly labeled polyethylene bag or a screw-cap

container)
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Inert, non-reactive absorbent material (e.g., sand, vermiculite, or cat litter)

Hazardous waste labels (as required by your institution)

Procedure:

Personnel Protection: Before handling SPH3127, don the appropriate PPE as listed above.

All handling of the solid compound should be performed in a designated area, such as a

chemical fume hood, to minimize inhalation exposure.

Waste Preparation:

For small quantities of solid SPH3127, carefully place the material into a designated,

sealable waste container.

To prevent aerosolization, it is recommended to mix the solid SPH3127 with an inert, non-

reactive absorbent material. Gently combine the compound with the absorbent material

within the waste container.

Container Sealing and Labeling:

Securely seal the waste container to prevent any leakage.

Label the container clearly as "SPH3127 Waste" and include the date of disposal. If

required by your institution, affix a hazardous waste label.

Final Disposal:

Consult your institution's EHS department for guidance on the final disposal of the sealed

waste container. All chemical wastes from laboratories are typically presumed to be

regulated hazardous wastes until a formal determination is made.[1]

Do not dispose of SPH3127 down the drain or in the regular trash unless explicitly

approved by your EHS department.[2] Solid, non-hazardous chemicals should not be

placed in laboratory trash cans.[3]

Decontamination:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b11930577?utm_src=pdf-body
https://www.benchchem.com/product/b11930577?utm_src=pdf-body
https://www.benchchem.com/product/b11930577?utm_src=pdf-body
https://www.benchchem.com/product/b11930577?utm_src=pdf-body
https://ehs.stanford.edu/topic/waste-disposal/recognizing-waste
https://www.benchchem.com/product/b11930577?utm_src=pdf-body
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11930577?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thoroughly decontaminate the work area and any equipment used with an appropriate

cleaning agent.

Dispose of any contaminated materials, including gloves and wipes, in the designated

SPH3127 waste container.

Personal Hygiene: After completing the disposal procedure and removing PPE, wash your

hands thoroughly with soap and water.

SPH3127 Disposal Decision Pathway
The following diagram illustrates the logical workflow for determining the proper disposal route

for SPH3127.
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Caption: Decision workflow for the proper disposal of SPH3127.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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